2-Thia-3-azaspiro[4.4]nonane 2,2-dioxide

• IUPAC Name: 2λ6-thia-3-azaspiro[4.4]nonane 2,2-dioxide
• InChI: InChI=1S/C7H13NO2S/c9-11(10)6-7(5-8-11)3-1-2-4-7/h8H,1-6H2
• InChI Key: ZZKKROLOAUBGBL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)CNS(=O)(=O)C2
• Molecular Formula: C7H13NO2S
• Molecular Weight: 175.25 g/mol
• CAS RN: 2344679-90-7

Description

“2-Thia-3-azaspiro[4.4]nonane 2,2-dioxide” is a chemical compound with the molecular formula C7H13NO2S and a molecular weight of 175.25.

Molecular Structure Analysis

The molecular structure of “2-Thia-3-azaspiro[4.4]nonane 2,2-dioxide” consists of a seven-membered ring fused with a four-membered ring. The seven-membered ring contains a sulfur atom (thia), and the four-membered ring contains a nitrogen atom (aza). The term “spiro” in the name indicates that these two rings share a single common atom.

Scientific Research Applications

Novel Synthesis and Structural Diversity in Drug Discovery

The synthesis of thia/oxa-azaspiro[3.4]octanes, closely related to 2-Thia-3-azaspiro[4.4]nonane 2,2-dioxide, has been developed to provide novel, multifunctional, and structurally diverse modules for drug discovery. These compounds demonstrate the potential for diverse applications in pharmaceutical research (Li, Rogers-Evans, & Carreira, 2013).

Antimicrobial Applications

Research has shown the development of bispiroheterocyclic systems from 1-thia-4-azaspiro compounds, exhibiting significant antimicrobial activities. This highlights the potential of these compounds in developing new antimicrobial agents (Al-Ahmadi, 1996).

Anticancer Properties

Studies have indicated that new 1-thia-azaspiro[4.5]decane derivatives and their related compounds exhibit moderate to high inhibition activities against various human cancer cell lines. This suggests a promising avenue for the development of new anticancer therapies (Flefel et al., 2017).